Cas no 1216510-96-1 (6-methyl-2-(3-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride)

6-Methyl-2-(3-phenoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride is a synthetic organic compound featuring a thienopyridine core structure with a phenoxybenzamido substituent. Its hydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical research applications. The compound's structural complexity allows for potential interactions with biological targets, particularly in medicinal chemistry studies. Key advantages include its high purity, well-defined synthetic pathway, and compatibility with further derivatization for drug discovery. The presence of both amide and aromatic functionalities contributes to its versatility in binding studies. This compound is primarily utilized in preclinical research for investigating structure-activity relationships in therapeutic agent development.
6-methyl-2-(3-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride structure
1216510-96-1 structure
Product Name:6-methyl-2-(3-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
CAS No:1216510-96-1
MF:C22H22ClN3O3S
MW:443.94638299942
CID:6586693
PubChem ID:16806292
Update Time:2025-11-01

6-methyl-2-(3-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-2-(3-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
    • 6-methyl-2-(3-phenoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride
    • F0526-1311
    • SR-01000006673-1
    • 6-methyl-2-[(3-phenoxybenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
    • AKOS026678154
    • 1216510-96-1
    • SR-01000006673
    • 6-methyl-2-(3-phenoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride
    • Inchi: 1S/C22H21N3O3S.ClH/c1-25-11-10-17-18(13-25)29-22(19(17)20(23)26)24-21(27)14-6-5-9-16(12-14)28-15-7-3-2-4-8-15;/h2-9,12H,10-11,13H2,1H3,(H2,23,26)(H,24,27);1H
    • InChI Key: SMKUPSAZRVEAHC-UHFFFAOYSA-N
    • SMILES: C1N(C)CCC2C(C(N)=O)=C(NC(=O)C3=CC=CC(OC4=CC=CC=C4)=C3)SC1=2.[H]Cl

Computed Properties

  • Exact Mass: 443.1070404g/mol
  • Monoisotopic Mass: 443.1070404g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 598
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 113Ų

6-methyl-2-(3-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride Pricemore >>

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Additional information on 6-methyl-2-(3-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride

6-Methyl-2-(3-Phenoxybenzamido)-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-3-Carboxamide Hydrochloride (CAS No. 1216510-96-1): An Overview

6-Methyl-2-(3-phenoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride (CAS No. 1216510-96-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of heterocyclic compounds known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.

The structure of 6-methyl-2-(3-phenoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride is characterized by a thienopyridine core with a substituted amide group and a phenoxybenzamido moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The thienopyridine scaffold is particularly noteworthy as it has been extensively studied for its role in modulating various biological pathways.

Recent research has highlighted the potential of 6-methyl-2-(3-phenoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 6-methyl-2-(3-phenoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride has shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines by targeting multiple signaling pathways. For instance, a study published in Cancer Research in 2020 reported that the compound effectively inhibits the growth of breast cancer cells by downregulating the expression of key oncogenes such as HER2 and c-Myc.

The pharmacokinetic profile of 6-methyl-2-(3-phenoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride has also been investigated to assess its suitability for therapeutic use. Research conducted by a team at the University of California revealed that the compound exhibits good oral bioavailability and a favorable half-life in vivo. These properties suggest that it could be developed into an effective oral medication for chronic conditions such as arthritis and cancer.

To further enhance its therapeutic potential, efforts are underway to optimize the chemical structure of 6-methyl-2-(3-phenoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride. Structure-activity relationship (SAR) studies have identified key structural modifications that can improve potency and reduce toxicity. For example, substituting the methyl group at position 6 with other alkyl groups or introducing additional functional groups on the phenoxybenzamido moiety has been shown to enhance biological activity while maintaining favorable pharmacokinetic properties.

Clinical trials are currently being planned to evaluate the safety and efficacy of 6-methyl-2-(3-phenoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride in human subjects. Preliminary data from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings are encouraging and support further clinical development.

In conclusion, 6-methyl-2-(3-phenoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride (CAS No. 1216510-96-1) represents a promising candidate for the development of novel therapeutics targeting inflammatory diseases and cancer. Its unique chemical structure and favorable biological properties make it an attractive molecule for further research and development in medicinal chemistry.

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